Cas no 793727-98-7 (N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide)

• Product Name: N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide
• CAS No: 793727-98-7
• MF: C₁₂H₁₁FN₂O₂S
• MW: 266.291344881058
• CID: 2858656
• PubChem ID: 2566142
• Update Time: 2025-06-14

N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide
• STL570207
• SCHEMBL3086764
• A1-32597
• SR-01000060265
• AKOS000264074
• 793727-98-7
• EN300-11424
• SR-01000060265-1
• 893-877-1

• Inchi： 1S/C12H11FN2O2S/c13-9-1-7-12(8-2-9)18(16,17)15-11-5-3-10(14)4-6-11/h1-8,15H,14H2
• InChI Key： UPMPABCBSLHARG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 266.05252693g/mol
• Monoisotopic Mass: 266.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide

Comprehensive Overview of N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide (CAS No. 793727-98-7)

N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide (CAS No. 793727-98-7) is a specialized sulfonamide derivative with a unique molecular structure combining a fluorobenzene ring and an aminophenyl group. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug development and organic synthesis. The presence of both sulfonamide and fluoro functional groups enhances its reactivity, making it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for fluorinated sulfonamides like N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation research. The compound's CAS No. 793727-98-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

The synthesis of N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and amination processes. Its fluorine atom contributes to improved metabolic stability and membrane permeability, key factors in drug-likeness optimization. This aligns with current trends in AI-driven drug discovery, where computational chemistry tools predict the properties of such derivatives to accelerate R&D pipelines.

Beyond pharmaceuticals, CAS No. 793727-98-7 is explored in advanced material science, particularly in designing photoactive polymers and organic semiconductors. The compound's electron-withdrawing sulfonamide group and fluorine substitution enable fine-tuning of electronic properties, addressing the growing need for energy-efficient materials in sustainable technologies. These applications resonate with global searches for green chemistry solutions and renewable energy materials.

Quality control of N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide requires advanced analytical techniques such as HPLC and LC-MS, ensuring purity for research applications. The compound's spectral data (NMR, IR) is extensively documented to support reproducibility, a critical aspect in open science initiatives. This transparency meets the increasing demand for reproducible research chemicals in both academia and industry.

As the scientific community focuses on precision medicine and personalized therapeutics, derivatives of sulfonamide-fluorobenzene hybrids like CAS No. 793727-98-7 continue to gain traction. Their modular structure allows for structure-activity relationship (SAR) studies, a trending methodology in fragment-based drug design. This positions the compound as a versatile building block for next-generation bioconjugates and proteolysis-targeting chimeras (PROTACs), two rapidly evolving fields in biotechnology.

Storage and handling of N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide require standard laboratory precautions for amine-containing compounds. Its stability under various conditions is frequently investigated, as evidenced by searches for "793727-98-7 solubility" and "thermal stability of fluorosulfonamides." These practical considerations are crucial for researchers optimizing chemical reaction conditions in automated synthesis platforms.

The intellectual property landscape surrounding CAS No. 793727-98-7 reveals patents covering its use in heterocyclic compound synthesis and biocatalytic transformations. This aligns with the pharmaceutical industry's shift toward enzymatic synthesis routes to reduce environmental impact. Such innovations respond to the growing market demand for sustainable pharmaceutical intermediates with improved atom economy.

In conclusion, N-(4-Aminophenyl)-4-fluorobenzene-1-sulfonamide (CAS No. 793727-98-7) represents a multifaceted research chemical bridging medicinal chemistry, materials science, and green technology. Its continued study addresses pressing challenges in drug discovery and functional material design, making it a compound of enduring scientific and industrial significance.